N-methyl-N,2-diphenyl-2-(phenylthio)acetamide

• IUPAC Name: N-methyl-N,2-diphenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C21H19NOS/c1-22(18-13-7-3-8-14-18)21(23)20(17-11-5-2-6-12-17)24-19-15-9-4-10-16-19/h2-16,20H,1H3
• InChI Key: OYKNBHZJGOUHBD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C21H19NOS
• Molecular Weight: 333.4 g/mol

Description

N-methyl-N,2-diphenyl-2-(phenylthio)acetamide, commonly known as Methyldopa, is a medication used for the treatment of hypertension during pregnancy. It is a synthetic derivative of levodopa, an amino acid that is a precursor to the neurotransmitter dopamine. Methyldopa was first synthesized in the 1960s and has been used clinically since then.

Mechanism of Action

Methyldopa is a prodrug that is converted to alpha-methylnorepinephrine, which acts as a central alpha-2 adrenergic agonist. This leads to a decrease in sympathetic nervous system activity and a reduction in blood pressure.
Biochemical and Physiological Effects:
Methyldopa has been shown to decrease plasma renin activity and aldosterone levels, which are involved in the regulation of blood pressure. It also decreases peripheral vascular resistance and increases cardiac output, leading to a reduction in blood pressure.

Advantages and Limitations for Lab Experiments

Methyldopa has several advantages for lab experiments, including its well-established safety profile and availability. However, it also has limitations, including its specificity for alpha-2 adrenergic receptors and potential for off-target effects.

Future Directions

Future research on Methyldopa could focus on its potential use in treating other conditions such as Parkinson's disease and restless leg syndrome. Additionally, further studies could investigate the mechanisms underlying its antihypertensive effects and potential off-target effects.

Scientific Research Applications

Methyldopa has been extensively studied for its antihypertensive effects in pregnant women. It has been found to be effective in reducing blood pressure in pregnant women with hypertension without causing harm to the fetus. Methyldopa has also been studied for its potential use in treating other conditions such as Parkinson's disease and restless leg syndrome.